Cas no 891104-84-0 (1-phenyl-2-{6-(pyridin-2-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}ethan-1-one)

• Product Name: 1-phenyl-2-{6-(pyridin-2-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}ethan-1-one
• CAS No: 891104-84-0
• MF: C₁₈H₁₃N₅OS
• MW: 347.393721342087
• CID: 6024650
• PubChem ID: 7531960
• Update Time: 2025-07-15

1-phenyl-2-{6-(pyridin-2-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-phenyl-2-{6-(pyridin-2-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}ethan-1-one
• 1-phenyl-2-[(6-pyridin-2-yl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)sulfanyl]ethanone
• AB00678574-01
• CCG-290741
• 1-phenyl-2-{[6-(pyridin-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}ethan-1-one
• F2507-0283
• 1-phenyl-2-((6-(pyridin-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)thio)ethanone
• AKOS024654250
• 891104-84-0

• Inchi： 1S/C18H13N5OS/c24-16(13-6-2-1-3-7-13)12-25-18-21-20-17-10-9-15(22-23(17)18)14-8-4-5-11-19-14/h1-11H,12H2
• InChI Key： NSKOMWLNQAFXCV-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=CC=C1)CSC1N2C(=NN=1)C=CC(C1=NC=CC=C1)=N2

Computed Properties

• Exact Mass: 347.08408123g/mol
• Monoisotopic Mass: 347.08408123g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 98.3Ų

Additional information on 1-phenyl-2-{6-(pyridin-2-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}ethan-1-one

Introduction to 1-Phenyl-2-{6-(pyridin-2-yl)-1,2,4-triazolo[4,3-b]pyridazin-3-ylsulfanyl}ethan-1-one (CAS No. 891104-84-0)

1-Phenyl-2-{6-(pyridin-2-yl)-1,2,4-triazolo[4,3-b]pyridazin-3-ylsulfanyl}ethan-1-one, with the CAS number 891104-84-0, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to a class of molecules known as triazolopyridazines, which are characterized by their unique structural features and potential biological activities. The compound's structure includes a phenyl group, a pyridine ring, and a triazolopyridazine moiety, all interconnected through a sulfanyl (thioether) linkage. These structural elements contribute to its diverse pharmacological properties and make it a promising candidate for various therapeutic applications.

The synthesis of 1-Phenyl-2-{6-(pyridin-2-yl)-1,2,4-triazolo[4,3-b]pyridazin-3-ylsulfanyl}ethan-1-one typically involves multi-step reactions, including the formation of the triazolopyridazine core and subsequent functionalization to introduce the phenyl and pyridine groups. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its evaluation in preclinical and clinical settings.

One of the key areas of research involving 1-Phenyl-2-{6-(pyridin-2-yl)-1,2,4-triazolo[4,3-b]pyridazin-3-ylsulfanyl}ethan-1-one is its potential as an anticancer agent. Studies have shown that this compound exhibits selective cytotoxicity against various cancer cell lines, including those derived from breast, lung, and colorectal cancers. The mechanism of action is thought to involve the inhibition of specific signaling pathways that are crucial for cancer cell survival and proliferation. For instance, it has been reported to inhibit the PI3K/Akt/mTOR pathway, which is frequently dysregulated in many types of cancer.

In addition to its anticancer properties, 1-Phenyl-2-{6-(pyridin-2-yl)-1,2,4-triazolo[4,3-b]pyridazin-3-ylsulfanyl}ethan-1-one has also shown promise in the treatment of inflammatory diseases. In vitro studies have demonstrated its ability to suppress the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in immune cells. This anti-inflammatory effect is attributed to its interaction with key enzymes involved in the inflammatory response, such as COX and LOX. These findings suggest that this compound could be developed as a dual-action therapeutic agent for conditions where both cancer and inflammation are prevalent.

The pharmacokinetic properties of 1-Phenyl-2-{6-(pyridin-2-yl)-1,2,4-triazolo[4,3-b]pyridazin-3-ylsulfanyl}ethan-1-one have been extensively studied to optimize its therapeutic potential. Preclinical data indicate that it has favorable oral bioavailability and a reasonable half-life in vivo. However, further optimization may be necessary to enhance its stability and reduce potential side effects. Ongoing research is focused on developing prodrugs or nanoparticle formulations to improve its delivery and efficacy.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-Phenyl-2-{6-(pyridin-2-y l)-1 , 2 , 4 -triazolo [ 4 , 3 - b ] py rid az ine - 3 - ylsulfanyl}ethan - 1 - one in human subjects. Early phase I trials have shown promising results with manageable side effects at therapeutic doses. These trials are designed to assess dose-ranging effects and identify optimal dosing regimens for different indications. The data from these trials will be crucial for advancing this compound into later-stage clinical development.

Beyond its therapeutic applications, 1 - Phen yl - 2 - { 6 - ( py rid in - 2 - y l ) - 1 , 2 , 4 - triazo lo [ 4 , 3 - b ] py ri da z ine - 3 - ylsulfanyl } eth an - 1 - one has also been explored as a tool compound in basic research. Its unique structure and biological activities make it valuable for investigating the mechanisms underlying various disease processes. For example, it has been used to study the role of specific signaling pathways in cancer progression and inflammation.

In conclusion, 1-Phe n yl - 2 - { 6 -( p yri din - 2-y l ) - 1 , 2 , 4-t riazo lo [ 4 , 3-b ] p yri da z ine - 3-y lsu lf an yl } e th an - 1-o ne (CAS No . 891104 -84 -0) represents a promising lead compound with potential applications in oncology and inflammatory diseases. Its multifaceted biological activities and favorable pharmacological properties position it as a valuable asset in drug discovery and development efforts. Continued research will further elucidate its mechanisms of action and optimize its therapeutic potential for clinical use.